Cas no 1805459-48-6 (Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate)

• Product Name: Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate
• CAS No: 1805459-48-6
• MF: C₁₂H₁₀ClF₂NO₂
• MW: 273.663109302521
• CID: 4980765
• Update Time: 2025-11-07

Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate

• Inchi： 1S/C12H10ClF2NO2/c1-18-11(17)4-7-3-10(12(14)15)8(5-13)2-9(7)6-16/h2-3,12H,4-5H2,1H3
• InChI Key： LHHHOHOUTHYECC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(CC(=O)OC)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate

Comprehensive Guide to Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate (CAS No. 1805459-48-6): Properties, Applications, and Market Insights

Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate (CAS No. 1805459-48-6) is a specialized organic compound with a unique molecular structure that makes it valuable in various chemical and pharmaceutical applications. This ester derivative features a chloromethyl group, a cyano group, and a difluoromethyl substituent, which contribute to its reactivity and versatility. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and agrochemical development.

The compound's molecular formula is C₁₂H₁₀ClF₂NO₂, with a molecular weight of 273.66 g/mol. Its structure combines multiple functional groups, making it a valuable intermediate in organic synthesis. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are gaining attention in medicinal chemistry for their ability to enhance bioavailability and metabolic stability. This has led to a surge in searches for "fluorinated phenylacetate derivatives" and "difluoromethyl in drug design," reflecting growing interest in this area.

One of the key applications of Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate is in the pharmaceutical industry, where it serves as a building block for potential drug candidates. The compound's cyano and chloromethyl groups make it amenable to further chemical modifications, allowing researchers to create diverse molecular architectures. Recent trends show increased searches for "cyano-containing drug intermediates" and "chloromethyl phenylacetate uses," indicating strong market interest.

In agrochemical research, this compound shows promise as a precursor for novel pesticides and herbicides. The difluoromethyl moiety is known to improve the biological activity of agrochemicals, leading to more effective pest control solutions. Industry professionals are actively exploring "fluorinated agrochemical intermediates" and "phenylacetate derivatives in crop protection," making this compound particularly relevant in current agricultural research.

The synthesis of Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate typically involves multi-step organic reactions, starting from commercially available precursors. The process requires careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing this compound and verifying its structural integrity. These analytical aspects align with common search queries like "characterization of fluorinated compounds" and "NMR analysis of phenylacetate derivatives."

From a market perspective, the demand for specialized chemical intermediates like Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate is growing steadily. Pharmaceutical and agrochemical companies are increasingly outsourcing the production of such complex molecules to specialized manufacturers. This trend is reflected in search patterns showing interest in "custom synthesis of fluorinated intermediates" and "bulk phenylacetate derivatives suppliers." The compound's unique combination of functional groups positions it as a valuable asset in contract research and manufacturing organizations.

Storage and handling of Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and light. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling this chemical, as with all laboratory reagents. These safety considerations address common search queries about "handling cyano-containing compounds" and "storage of fluorinated esters."

Recent advancements in synthetic methodology have improved the accessibility of Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate, making it more available to researchers worldwide. The development of greener synthetic routes has been particularly noteworthy, aligning with the chemical industry's focus on sustainability. This progress responds to growing interest in "green chemistry approaches to fluorinated compounds" and "environmentally friendly synthesis of phenylacetates."

Quality control is paramount when working with Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate, especially for pharmaceutical applications. Manufacturers typically provide certificates of analysis detailing the compound's purity and impurity profile. The industry standard for such intermediates is typically ≥95% purity, with some applications requiring ≥98% purity. These specifications correspond to frequent searches for "pharmaceutical grade phenylacetate derivatives" and "high purity fluorinated intermediates."

Looking to the future, Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate is expected to play an increasingly important role in drug discovery programs. Its structural features make it a versatile scaffold for medicinal chemistry optimization. Researchers are particularly interested in exploring its potential in developing treatments for neurological disorders and metabolic diseases, topics that generate significant search volume as "fluorinated compounds in CNS drug development" and "cyano-phenylacetates for metabolic disease."

For researchers considering working with Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate, it's important to consult the latest scientific literature and patent landscape. Several recent publications have described novel applications of this compound and related derivatives. Keeping abreast of these developments helps address common researcher queries about "recent patents on difluoromethyl phenylacetates" and "new applications of chloromethyl-cyano compounds."

In conclusion, Methyl 4-chloromethyl-2-cyano-5-(difluoromethyl)phenylacetate (CAS No. 1805459-48-6) represents a valuable chemical building block with diverse applications in pharmaceutical and agrochemical research. Its unique combination of functional groups offers numerous possibilities for chemical modification and biological activity optimization. As research into fluorinated compounds and specialized intermediates continues to expand, this compound is likely to remain an important tool for chemists and researchers across multiple disciplines.